
Technical Support Center: Copper(II) Chlorate
Tetrahydrate ( )[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Copper dichlorate tetrahydrate

CAS No.: 135821-00-0

Cat. No.: B158530

Get Quote

Core Chemical Identity & Safety Directive
WARNING: CRITICAL DISTINCTION REQUIRED Before proceeding, you must verify the

identity of your reagent. "Copper dichlorate" is a non-IUPAC synonym for Copper(II) Chlorate.

[1] It is frequently confused with Copper(II) Chloride (

) or Copper(II) Perchlorate (

).[1]

Copper(II) Chlorate (

): Strong OXIDIZING AGENT.[1] Shock-sensitive when dry; explosive with organics.[1] Used
in energetic materials and specific oxidations.[1][2][3]

Copper(II) Chloride (

): Common LEWIS ACID / CATALYST.[1] Used in cross-coupling and chlorination.[1]

Copper(II) Perchlorate (
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): Common LEWIS ACID.[1] Used in glycosylation and Diels-Alder reactions.[1]

If you are attempting a standard catalytic organic transformation (e.g., Michael addition,

Friedel-Crafts) and your protocol calls for a "copper salt," ensure you are NOT using Copper

Chlorate by mistake.[1] Using Chlorate with organic solvents (THF, Ether, Alcohols) can lead to

immediate detonation.

Optimization of Reaction Conditions
If you have confirmed you require Copper(II) Chlorate Tetrahydrate (e.g., for synthesis of

energetic coordination compounds or specific oxidative cleavage), follow these optimization

parameters.

A. Solvent Compatibility & Concentration
Issue: The tetrahydrate is deliquescent and highly soluble in water but dangerous in oxidizable

solvents.[1]

Optimal Solvents: Water (

), dilute mineral acids (

,

).[1]

Contraindicated Solvents: Alcohols (MeOH, EtOH), Acetone, Ether, THF, DMSO.[1] Risk of

spontaneous ignition.

Optimization Strategy:

Concentration: High solubility allows for concentrated aqueous stocks (>50% w/v).[1]

Ionic Strength: In aqueous media, the

anion is stable at neutral pH but becomes a more aggressive oxidant as pH drops.[1]

B. Temperature Control
Issue: Thermal instability of the chlorate anion and the hydrate.
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Decomposition Point: The tetrahydrate melts/decomposes at ~65°C.[1] Above this, it

releases

(toxic/explosive gas) and

.[1]

Protocol: Maintain reaction temperature below 60°C.

Cooling: For exothermic additions, use an ice/brine bath to keep

.[1]

C. Stoichiometry & Ligand Coordination
Issue: In coordination chemistry (e.g., synthesizing high-energy materials like Cu(II) triazole

complexes), the water ligands in

compete with organic ligands.[1]

Ligand Exchange: The water molecules are labile.[1] To drive coordination with nitrogen-rich

ligands (e.g., 4-amino-1,2,4-triazole), use a slight excess of the ligand.

pH Adjustment: Avoid strong bases which precipitate

.[1] Maintain pH 4–6.

Troubleshooting Guide (Q&A)
Category 1: Stability & Physical State
Q: The reagent has turned into a blue liquid in the bottle. Is it degraded?

Diagnostic: Copper(II) chlorate tetrahydrate is extremely deliquescent (absorbs moisture

from air until it dissolves).[1]

Solution: The chemical identity is likely intact, but the concentration is now unknown.[1]

Action: Do not dry by heating (explosion risk).[1] Use as a solution and standardize the

copper content via iodometric titration.[1]
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Prevention:[1] Store in a desiccator with

or molecular sieves.[1]

Q: A yellow gas is evolving from the reaction mixture.

Diagnostic: You have exceeded the thermal stability limit (>65°C) or the solution is too acidic,

generating Chlorine Dioxide (

).[1]

Immediate Action: Stop heating. Purge with inert gas (Nitrogen) into a scrubber (sodium

thiosulfate solution).[1] Evacuate the area.

Future Optimization: Lower reaction temperature to <50°C and buffer the pH > 3.

Category 2: Reaction Outcomes
Q: I observed a flash of light or "popping" sound when adding the reagent to the solvent.

Diagnostic:Incompatible Solvent. You likely added Copper Chlorate to an organic solvent

(e.g., Ethanol, Acetone) or a reducing agent.[1]

Corrective Action:ABORT EXPERIMENT. Treat the mixture as an unexploded bomb. Dilute

cautiously with large volumes of water if safe.[1]

Protocol Change: Switch to aqueous media. If an organic co-solvent is strictly required, use

non-oxidizable solvents like

(if permitted) or perform the reaction in a biphasic water/DCM system (with extreme caution).
[1]

Q: Low yield in coordination complex synthesis (product remains in solution).

Diagnostic: High water solubility of the chlorate salt prevents precipitation of the target

complex.[1]

Optimization:
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Increase concentration of precursors.[1]

Salting Out: Add a compatible non-reducing salt (e.g., Sodium Chlorate) to increase the

common ion effect (use caution).[1]

Slow Evaporation: Allow water to evaporate at room temperature (do not heat) to grow

crystals.[1]

Decision Logic & Workflow
The following diagram outlines the critical decision path for handling Copper Dichlorate
Tetrahydrate safely.
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Start: Reagent Selection

Verify Chemical Identity:
Is it Cu(ClO3)2 (Chlorate)?

Actually meant CuCl2 (Chloride)?
(Common Catalyst)

No, it's Chloride

Actually meant Cu(ClO4)2?
(Lewis Acid)

No, it's Perchlorate

Confirmed: Cu(ClO3)2
(Oxidant / Energetic)

Yes, Chlorate

Check Solvent System

Organic Solvent
(MeOH, THF, Acetone)

Aqueous / Inert
(H2O, Dilute Acid)

STOP: EXPLOSION RISK
Incompatible with Organics Temperature Control

Temp > 65°C Temp < 60°C

Decomposition to ClO2
(Toxic/Unstable)

Proceed with Synthesis
(Monitor pH & Precipitate)

Click to download full resolution via product page

Figure 1: Critical safety and optimization decision tree for Copper(II) Chlorate Tetrahydrate.
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Summary of Physicochemical Properties
Property Value / Characteristic

Implication for
Optimization

Formula
Tetrahydrate form is standard.

[1]

Appearance Blue to Green Crystals
Color change to yellow/brown

indicates decomposition.[1]

Solubility

High (

g/100mL in

)

Ideal for aqueous phase

reactions; difficult to precipitate

products.[1]

Melting Point ~65°C (Decomposes) Strict upper temperature limit.

Reactivity Strong Oxidizer

Incompatible with sulfur,

phosphorus, alcohols, and

amines (unless controlled).[1]

Hygroscopicity Deliquescent

Must be weighed quickly or in

a glovebox; store desiccated.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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